3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (3-BMSQT) is a heterocyclic compound that has been studied for its potential applications in scientific research. It is a member of the quinazolinone class of compounds and is composed of a benzyl group, two sulfanylidene groups, and a tetrahydroquinazolinone ring. 3-BMSQT has been shown to have a variety of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In addition, it has been studied for its potential use in cancer therapy and as a potential therapeutic agent for the treatment of Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of 3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is thought to be responsible for its potential therapeutic effects. In addition, it is believed to act as an antioxidant, which may explain its potential anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have antibacterial, antifungal, and anti-inflammatory properties, and has been studied for its potential use in cancer therapy and as a potential therapeutic agent for the treatment of Alzheimer’s disease. In addition, it has been shown to have antioxidant, anti-apoptotic, and anti-tumorigenic effects. It has also been studied for its potential use in the development of drugs for the treatment of diabetes, obesity, and other metabolic disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one in laboratory experiments include its high yield and low cost. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to its use in laboratory experiments, such as the fact that it is not water-soluble, which can limit its use in certain experiments. Additionally, its exact mechanism of action is still not fully understood, which can make it difficult to interpret the results of experiments using it.
Future Directions
The potential applications of 3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one are vast and there are many potential future directions for its use. These include further research into its mechanism of action, its potential therapeutic applications, and its potential use in the development of drugs for the treatment of diabetes, obesity, and other metabolic disorders. Additionally, further research into its antioxidant, anti-apoptotic, and anti-tumorigenic effects is warranted. Finally, further research into its potential use as a platform for the development of new drugs is also needed.
Synthesis Methods
The synthesis of 3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been studied extensively and there are several methods for its preparation. The most common method involves the condensation of benzaldehyde, morpholine, and sulfur dioxide in the presence of an acid catalyst. The reaction is carried out at room temperature and yields this compound in high yields. Other methods involve the use of catalysts such as palladium, ruthenium, and copper, as well as the use of microwave irradiation.
Scientific Research Applications
3-benzyl-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been studied for its potential use in scientific research. It has been shown to have antibacterial, antifungal, and anti-inflammatory properties, and has been studied for its potential use in cancer therapy and as a potential therapeutic agent for the treatment of Alzheimer’s disease. In addition, it has been studied for its potential use in the development of drugs for the treatment of diabetes, obesity, and other metabolic disorders.
properties
IUPAC Name |
3-benzyl-6-morpholin-4-yl-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S/c23-18-16-12-15(21-8-10-24-11-9-21)6-7-17(16)20-19(25)22(18)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVSPHNCYULZUBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC3=C(C=C2)NC(=S)N(C3=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.